Calcium Fluoride
Content Navigation
CAS Number
Product Name
IUPAC Name
Molecular Formula
Molecular Weight
InChI
InChI Key
SMILES
Solubility
Slightly sol in acid.
0.0017 g/100 g water @ 25 °C
Solubility in water at 20 °C: none
Synonyms
Canonical SMILES
Flux in High-Temperature Processes
Fluorspar acts as a flux, a substance that lowers the melting point of other materials. This property makes it valuable in various high-temperature research applications, including:
- Metallurgy: Fluorspar is used in the smelting of various metals, including aluminum and magnesium. It lowers the melting point of the ore, reducing energy consumption and facilitating the extraction process .
- Geology: Researchers use fluorspar as a flux in experiments simulating rock and mineral formation at high temperatures and pressures. This helps understand the behavior of minerals under Earth's crustal conditions .
- Material Science: Fluorspar is utilized in the production of specialized ceramics and glasses with specific properties, such as improved strength or transparency, by lowering the melting point of the base materials .
Source of Fluorine
Fluorine, a component of fluorspar, plays a crucial role in various scientific investigations.
- Chemical Synthesis: Fluorine is a highly reactive element used in the synthesis of various organic and inorganic compounds with unique properties. Researchers utilize fluorspar as a source of fluorine for these syntheses .
- Material Characterization: Fluorine's specific properties, like its small atomic size and high electronegativity, make it valuable in techniques like electron paramagnetic resonance (EPR) spectroscopy for studying the structure and behavior of materials at the atomic level .
- Environmental Studies: Fluorine is an important element in environmental research, particularly in studies related to water fluoridation and its impact on public health and dental health .
Development of Novel Materials
Recent research explores the potential of fluorspar in developing novel materials with advanced functionalities. For example, studies have shown that:
- Fluorspar can be used as a precursor for the synthesis of functional nanomaterials with applications in catalysis, energy storage, and drug delivery .
- Processing fluorspar under specific conditions can generate materials with unique optical properties, potentially finding applications in lasers, sensors, and optoelectronic devices .
Calcium fluoride is an inorganic compound with the formula CaF₂, commonly known as fluorite or fluorspar. It appears as a white solid that is notably insoluble in water and has a crystalline structure characterized by a cubic motif known as the fluorite structure. In this arrangement, calcium ions are coordinated with eight fluoride ions, while each fluoride ion is tetrahedrally coordinated to four calcium ions . The compound is naturally found in mineral form and can exhibit various colors due to impurities, ranging from pink to green and blue .
- Toxicity: While not acutely toxic, ingestion of large amounts of fluorspar dust can lead to fluorosis, a condition affecting bones and teeth.
- Flammability: Non-flammable
- Reactivity: Can react with strong acids to release corrosive hydrofluoric acid
Safety Precautions:
- Wear proper personal protective equipment (PPE) when handling fluorspar dust.
- Avoid inhalation and ingestion.
- Wash hands thoroughly after handling.
This reaction is crucial for producing hydrogen fluoride, which is a key industrial chemical used in various applications . Additionally, calcium fluoride can react with concentrated acids at high temperatures, leading to the decomposition of the compound into hydrogen fluoride gas .
The primary method for synthesizing high-purity calcium fluoride involves reacting calcium carbonate with hydrofluoric acid:
This process highlights the importance of calcium carbonate as a precursor in industrial settings . Additionally, natural fluorite can be processed to extract calcium fluoride, although this method is less common due to the abundance of the mineral itself.
Calcium fluoride has a wide range of applications across various industries:
- Optical Components: Used in the manufacture of lenses and windows for thermal imaging systems and spectroscopy due to its transparency across ultraviolet and infrared wavelengths.
- Hydrogen Fluoride Production: Serves as a key source for producing hydrogen fluoride, which is utilized in glass etching and other chemical processes.
- Dental Products: Incorporated into toothpaste and mouthwashes for its enamel-strengthening properties.
- Thermoluminescent Dosimeters: Doped forms of calcium fluoride are used in radiation detection devices .
Recent studies have explored the reactivity of calcium fluoride in various chemical contexts. For instance, research has focused on its role in enhancing nucleophilic reactivity when combined with alkali metal fluorides, indicating potential applications in organic synthesis . The unique structural characteristics of calcium fluoride allow for specific interactions that can be leveraged in advanced chemical methodologies.
Calcium fluoride shares similarities with several other inorganic fluorides. Below is a comparison highlighting its uniqueness:
| Compound | Formula | Solubility | Unique Properties |
|---|---|---|---|
| Calcium Fluoride | CaF₂ | Insoluble | Used in optical applications; thermoluminescent |
| Sodium Fluoride | NaF | Soluble | Commonly used in dental products; less stable |
| Potassium Fluoride | KF | Soluble | Used as a reagent; more reactive than CaF₂ |
| Strontium Fluoride | SrF₂ | Slightly soluble | Similar structure but different applications |
| Barium Fluoride | BaF₂ | Slightly soluble | Used in optical devices; higher density |
Unlike sodium and potassium fluorides, which are highly soluble and reactive, calcium fluoride's low solubility makes it suitable for specific industrial applications where stability is crucial. Its unique crystal structure also allows it to function effectively in optical systems where clarity and durability are essential .
Physical Description
Gray powder that sinks in water; [CAMEO] White to clear crystals; Natural fluorite varies in color from clear to white, yellow, green, blue, purple, and brown; Some commercial grades of fluorite contain crystalline silica; [CHEMINFO]
COLOURLESS CRYSTALS OR WHITE HYGROSCOPIC POWDER.
Color/Form
White cubic crystals or powder
Fluorspar crystals are yellow, green, or purple
Pure form: colorless; Natural form: can vary from transparent and colorless to translucent and white, wine-yellow, green, greenish-blue, violet-blue, and sometimes blue, deep purple, bluish black, and brown
Hydrogen Bond Acceptor Count
Exact Mass
Monoisotopic Mass
Boiling Point
Heavy Atom Count
Density
3.18
3.2 g/cm³
Decomposition
Melting Point
MP: 1350 °C; Mohs hardness 4; specific gravity 3.2 /Fluorspar/
UNII
GHS Hazard Statements
Reported as not meeting GHS hazard criteria by 441 of 901 companies. For more detailed information, please visit ECHA C&L website;
Of the 6 notification(s) provided by 460 of 901 companies with hazard statement code(s):;
H315 (99.78%): Causes skin irritation [Warning Skin corrosion/irritation];
H319 (99.78%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
H335 (99.78%): May cause respiratory irritation [Warning Specific target organ toxicity, single exposure;
Respiratory tract irritation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.
Pictograms
Irritant
Other CAS
7789-75-5
Absorption Distribution and Excretion
URINE FLUORIDE EXCRETION RANGED FROM 1.0 TO 9.6 MG F-/L (CONTROLS: 0.3-1.2) IN GROUP OF 50 WORKERS ENGAGED FOR APPROX 30 YR IN PHOSPHATE FERTILIZER PRODN. AMBIENT FLUORIDE (FLUORSPAR) CONCN RANGED FROM 0.15-0.62 MG/CU M & GASEOUS FLUORIDE RANGED FROM 0.04-0.17 MG/CU M.
Gas chromatography was used to measure the maternal and fetal plasma inorganic fluoride values at term in 91 women. They were assigned to one of four groups: group A were untreated controls; group B received a single daily dose of 1.5 mg of fluoride (as calcium fluoride) during the final trimester of pregnancy; group C was given a single dose of 1.5 mg of fluoride (as sodium fluoride) and group D was given 2 daily doses of fluoride (as sodium fluoride) totaling 1.5 mg. There was a significant difference between the cord plasma fluoride levels of the newborns in the untreated group (mean: 27.8 ug/L) and that of the combined supplemented groups B, C and D (mean: 58.3 ug/L). There was no difference between the average fluoride levels in the three supplemented groups. In 17 women, gestation time between 19 and 34 weeks, fluoride levels were measured in the mother (mean: 17.11 ug/L) and in the foetus by cord tapping (mean: 35.64 ug/L). In 4 other mothers, was given a dose of 1 mg of sodium fluoride; one hour later, mean cord fluoride level was 86.5 ug/L. These results indicate that placental transfer of fluoride occurs early during pregnancy and that supplementation during the final trimester of pregnancy will significantly elevate cord plasma fluoride concentrations.
Wikipedia
Drug Warnings
Use Classification
Methods of Manufacturing
... From calcium carbonate plus hydrogen fluoride: O Ruff, Die Chemie des Fluors (Berlin, 1920) p 89; Emeleus in Fluorine Chemistry, Vol 1, JH Simons, ed (Academic Press, 1950) p 36; Kwasnik in Handbook of Preparative Inorg Chem, Vol 1, G Brauer, ed (Academic Press, New York, 2nd ed, 1963) p 233.
General Manufacturing Information
Analytic Laboratory Methods
Storage Conditions
Dates
Explore Compound Types
